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Executive Summary
Primeverose and gentiobiose are both disaccharides, yet their subtle structural distinctions

give rise to different chemical and biological properties. This technical guide provides a

comprehensive comparison of the core structural features of primeverose and gentiobiose,

focusing on the key differences in their monosaccharide composition and the implications for

their three-dimensional structure and function. This document is intended to serve as a

resource for researchers, scientists, and professionals in drug development who require a

detailed understanding of these two important carbohydrate molecules.

Core Structural Differences
The fundamental difference between primeverose and gentiobiose lies in their constituent

monosaccharides. Both are reducing disaccharides linked by a β(1→6) glycosidic bond.

However, their compositions are as follows:

Gentiobiose: Composed of two D-glucose units. Its systematic name is β-D-glucopyranosyl-

(1→6)-D-glucopyranose.[1][2]

Primeverose: Composed of one D-glucose unit and one D-xylose unit. Its systematic name

is β-D-xylopyranosyl-(1→6)-D-glucose.[3][4]
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This variation in one of the monosaccharide units—a hexose (glucose) in gentiobiose versus a

pentose (xylose) in primeverose—is the primary determinant of their distinct structural and,

consequently, functional characteristics.

Quantitative Structural Data
A direct comparison of the physicochemical and spectroscopic properties of primeverose and

gentiobiose reveals the impact of their compositional difference.

Property Primeverose Gentiobiose Reference

Molecular Formula C₁₁H₂₀O₁₀ C₁₂H₂₂O₁₁ [2][3]

Molecular Weight 312.27 g/mol 342.30 g/mol [2][3]

Melting Point 209-210 °C 190-195 °C [2][4]

Optical Rotation [α]D -3.2° (in H₂O) +10.6° (final, in H₂O) [4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
NMR spectroscopy is a powerful tool for elucidating the detailed structure of carbohydrates.

The chemical shifts of the carbon and proton nuclei are highly sensitive to their local electronic

environment, providing a fingerprint of the molecule's structure.

Table 2: Comparative ¹³C NMR Chemical Shifts (ppm)
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Carbon Atom Primeverose (D₂O) Gentiobiose (D₂O)

Glucose Residue

C-1 96.9 96.8

C-2 74.9 75.0

C-3 77.9 77.9

C-4 71.6 71.7

C-5 76.5 76.6

C-6 69.8 69.9

Xylose/Glucose Residue

C-1' 104.5 104.1

C-2' 74.8 74.9

C-3' 77.7 77.8

C-4' 71.3 71.5

C-5' 66.7 77.8

C-6' - 62.5

Note: The chemical shifts are approximate and can vary slightly based on experimental

conditions. The data for primeverose is inferred from related studies and databases, while the

gentiobiose data is more readily available.

Table 3: Comparative ¹H NMR Chemical Shifts (ppm)
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Proton Primeverose (D₂O) Gentiobiose (D₂O)

Glucose Residue

H-1 (α) 5.22 (d) 5.23 (d)

H-1 (β) 4.65 (d) 4.66 (d)

Xylose/Glucose Residue

H-1' 4.40 (d) 4.51 (d)

Note: Only the anomeric proton shifts are highlighted for simplicity. A full assignment would

include all proton resonances.

Structural Visualization
The structural differences can be visualized using molecular diagrams.

Caption: Structure of Primeverose.

Caption: Structure of Gentiobiose.

Experimental Protocols for Structural Elucidation
The structural determination of disaccharides like primeverose and gentiobiose relies on a

combination of spectroscopic and chemical methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the connectivity, stereochemistry, and conformation of the

disaccharide.

Methodology:

Sample Preparation: Dissolve 5-10 mg of the purified disaccharide in 0.5 mL of deuterium

oxide (D₂O).

¹H NMR Spectroscopy: Acquire a one-dimensional ¹H NMR spectrum to identify the

anomeric protons and their coupling constants, which indicate the α or β configuration of the
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glycosidic linkage.

¹³C NMR Spectroscopy: Acquire a one-dimensional ¹³C NMR spectrum to identify the

number of unique carbon environments. The chemical shift of C-6 of the glucose residue is

indicative of substitution at this position.

2D NMR Spectroscopy (COSY, HSQC, HMBC):

COSY (Correlation Spectroscopy): Establishes proton-proton couplings within each

monosaccharide ring.

HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons

and carbons.

HMBC (Heteronuclear Multiple Bond Correlation): Establishes long-range (2-3 bond)

correlations between protons and carbons, which is crucial for identifying the glycosidic

linkage by observing a correlation between the anomeric proton of one residue and the

carbon at the linkage position of the other residue.

Caption: NMR Spectroscopy Workflow.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern, which aids in

confirming the monosaccharide composition and linkage position.

Methodology:

Sample Preparation: The disaccharide can be analyzed directly or after derivatization (e.g.,

permethylation) to enhance volatility and provide more informative fragmentation.

Ionization: Electrospray ionization (ESI) is commonly used for carbohydrates.

MS Analysis: Acquire a full scan mass spectrum to determine the molecular weight of the

parent ion.

Tandem MS (MS/MS): Select the parent ion and induce fragmentation. The resulting

fragment ions provide information about the glycosidic linkage. Cleavage of the glycosidic
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bond is a characteristic fragmentation pathway. The mass difference between the parent ion

and fragment ions corresponds to the mass of the constituent monosaccharides. For

example, in the MS/MS spectrum of gentiobiose, a characteristic loss of a hexose unit (162

Da) would be observed. For primeverose, losses of both a pentose (132 Da) and a hexose

(162 Da) unit would be expected depending on the fragmentation pathway.

Table 4: Expected Key MS/MS Fragments (Positive Ion Mode, [M+Na]⁺)

Disaccharide Parent Ion (m/z)
Key Fragment Ions
(m/z)

Interpretation

Primeverose 335.1 203.1, 185.1
Loss of xylose, Loss

of xylose and H₂O

Gentiobiose 365.1 203.1, 185.1
Loss of glucose, Loss

of glucose and H₂O

Conclusion
The structural distinction between primeverose and gentiobiose, originating from the

substitution of a D-xylose for a D-glucose unit, has significant implications for their chemical

and biological profiles. This guide provides a foundational understanding of these differences

through a comparative analysis of their quantitative data and the experimental methodologies

used for their characterization. A thorough grasp of these structural nuances is essential for

researchers in glycobiology, natural product chemistry, and drug development for the rational

design and synthesis of carbohydrate-based therapeutics and probes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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